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Compound of Interest

Compound Name: CY7-SE triethylamine

Cat. No.: B15556711

Get Quote

This guide provides comprehensive technical information for researchers, scientists, and drug

development professionals on the use of CY7-Succinimidyl Ester (CY7-SE), a near-infrared

(NIR) fluorescent dye. The content covers its solubility characteristics, optimal storage

conditions, and detailed protocols for its application in bioconjugation.

Core Properties of CY7-SE
CY7-SE is a member of the cyanine dye family, characterized by a long polymethine chain

between two nitrogen-containing heterocyclic moieties. This structure is responsible for its

strong absorption and fluorescence in the NIR region of the electromagnetic spectrum. The

succinimidyl ester (SE) functional group allows for the covalent labeling of primary amines on

biomolecules, such as the N-terminus of proteins and the epsilon-amine of lysine residues,

forming a stable amide bond.[1][2]

Spectral Properties
Property Wavelength (nm)

Maximum Excitation (λex) ~747 - 756

Maximum Emission (λem) ~764 - 779
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Note: The exact excitation and emission maxima can be influenced by the solvent and the

nature of the conjugated biomolecule.

Solubility of CY7-SE Triethylamine
The triethylamine salt of CY7-SE is commonly used to improve its solubility in organic solvents.

It is crucial to use anhydrous solvents, as the succinimidyl ester group is susceptible to

hydrolysis in the presence of water.

Solvent Solubility Notes

Dimethyl sulfoxide (DMSO) Soluble

Recommended for preparing

stock solutions. Use anhydrous

DMSO.

Dimethylformamide (DMF) Soluble

Another suitable solvent for

stock solutions. Ensure it is

anhydrous and free of amine

contaminants.

Ethanol Soluble
Can be used for certain

applications.

For aqueous applications, it is recommended to first dissolve CY7-SE in a minimal amount of a

compatible organic solvent like DMSO before adding it to the aqueous reaction buffer. The final

concentration of the organic solvent in the reaction mixture should be kept low (typically less

than 10%) to avoid denaturation of proteins.

Storage and Stability
Proper storage of CY7-SE is critical to maintain its reactivity. The succinimidyl ester is

moisture-sensitive and can hydrolyze over time, leading to a loss of labeling efficiency.

Solid Form
Condition Temperature Duration

Sealed, away from moisture

and light
-20°C ≥ 4 years
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In Solvent
Solvent Temperature Duration

Anhydrous DMSO or DMF -20°C 1 month

Anhydrous DMSO or DMF -80°C 6 months

Best Practices for Storage:

Upon receipt, store the vial at -20°C, desiccated and protected from light.

For solutions in organic solvents, it is highly recommended to aliquot the stock solution into

single-use vials to avoid repeated freeze-thaw cycles and moisture contamination.

Solutions should be used as freshly as possible.

The stability of the NHS ester is also highly pH-dependent in aqueous solutions. Hydrolysis is

significantly accelerated at higher pH values.

pH Half-life of NHS Ester in Aqueous Solution

7.0 4-5 hours

8.0 1 hour

8.6 10 minutes

Experimental Protocols
Protein Labeling with CY7-SE
This protocol outlines the general procedure for conjugating CY7-SE to a protein.

Materials:

CY7-SE

Protein of interest
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Anhydrous DMSO

Amine-free reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5; or 0.1 M phosphate

buffer, pH 7.2-7.4)

Purification column (e.g., Sephadex G-25 size-exclusion column)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Procedure:

Protein Preparation:

Ensure the protein is in an amine-free buffer. If the buffer contains primary amines (e.g.,

Tris or glycine), the protein must be dialyzed against a suitable amine-free buffer.

Adjust the protein concentration to 2-10 mg/mL in the reaction buffer.

The optimal pH for the reaction is between 7.2 and 8.5. For many proteins, a pH of 8.3-8.5

is recommended to ensure the primary amines are deprotonated and reactive.[3]

CY7-SE Stock Solution Preparation:

Immediately before use, dissolve the CY7-SE in anhydrous DMSO to a concentration of

10 mM.

Vortex briefly to ensure the dye is fully dissolved.

Conjugation Reaction:

Calculate the required volume of the CY7-SE stock solution. A molar excess of 5 to 20-fold

of CY7-SE to the protein is a common starting point. The optimal ratio should be

determined empirically for each protein.

Slowly add the calculated volume of the CY7-SE stock solution to the protein solution

while gently stirring or vortexing.
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Incubate the reaction for 1-2 hours at room temperature, protected from light. Gentle

mixing during incubation can improve conjugation efficiency.

Quenching the Reaction (Optional):

To stop the reaction, a quenching buffer containing a high concentration of primary amines

can be added. For example, add Tris-HCl to a final concentration of 50-100 mM and

incubate for 15-30 minutes.

Purification of the Conjugate:

Separate the labeled protein from unreacted dye and byproducts using a size-exclusion

chromatography column (e.g., Sephadex G-25) pre-equilibrated with a suitable storage

buffer (e.g., PBS).

The first colored fraction to elute will be the CY7-labeled protein.

Oligonucleotide Labeling with CY7-SE
This protocol is for labeling amino-modified oligonucleotides.

Materials:

CY7-SE

Amino-modified oligonucleotide

Anhydrous DMSO or DMF

0.1 M Sodium Bicarbonate buffer, pH 8.3-8.5

Size-exclusion chromatography or HPLC for purification

Procedure:

Oligonucleotide Preparation:

Dissolve the amino-modified oligonucleotide in the reaction buffer.
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CY7-SE Stock Solution Preparation:

Prepare a 20-40 mM solution of CY7-SE in anhydrous DMSO or DMF immediately before

use.

Conjugation Reaction:

A 10:1 to 20:1 molar ratio of dye to oligonucleotide is recommended as a starting point.[4]

Add the CY7-SE solution to the oligonucleotide solution.

Incubate at room temperature for 2-4 hours or overnight at 4°C, protected from light.

Purification:

Purify the labeled oligonucleotide using reverse-phase HPLC or a suitable size-exclusion

column to remove unreacted dye.[4]

Visualizations
Reaction Mechanism
The reaction of CY7-SE with a primary amine on a biomolecule proceeds via nucleophilic acyl

substitution to form a stable amide bond.

Reactants

Products

CY7-SE (Succinimidyl Ester)

CY7-Biomolecule Conjugate (Amide Bond)

+

Primary Amine (on Biomolecule)
R-NH₂

Nucleophilic Attack
N-hydroxysuccinimide (Leaving Group)

Release of
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Click to download full resolution via product page

Caption: Reaction of CY7-SE with a primary amine.

Experimental Workflow for Protein Labeling
The following diagram illustrates the key steps in the protein labeling and purification process.

Start

1. Protein Preparation
(Amine-free buffer, pH 8.3-8.5)

3. Conjugation Reaction
(1-2 hours at RT, in dark)

2. CY7-SE Stock Solution
(10 mM in anhydrous DMSO)

4. Purification
(Size-Exclusion Chromatography)

Purified CY7-Protein Conjugate

Click to download full resolution via product page

Caption: Workflow for CY7-SE protein conjugation.

In Vivo Imaging Experimental Workflow
CY7-labeled probes are frequently used for in vivo imaging studies.
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1. Probe Preparation
(CY7-Conjugate)

3. Probe Administration
(e.g., Intravenous Injection)

2. Animal Model Preparation

4. Image Acquisition
(NIR Fluorescence Imaging System)

5. Data Analysis
(Quantify Signal in Regions of Interest)

Results

Click to download full resolution via product page

Caption: Workflow for in vivo imaging with a CY7-labeled probe.

Troubleshooting
Common issues in CY7-SE conjugation and their potential solutions are outlined below.
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Issue Possible Cause(s) Recommended Solution(s)

Low Labeling Efficiency - Hydrolysis of CY7-SE.

- Prepare CY7-SE solution

immediately before use. Use

anhydrous solvents.

- Suboptimal pH of the reaction

buffer.

- Ensure the pH is between 7.2

and 8.5 (optimally 8.3-8.5).

- Presence of primary amines

in the buffer (e.g., Tris,

glycine).

- Perform buffer exchange into

an amine-free buffer.

Protein Precipitation - High dye-to-protein ratio.

- Optimize the molar ratio by

performing trial reactions with

lower ratios.

- High concentration of organic

solvent.

- Keep the volume of DMSO or

DMF below 10% of the total

reaction volume.

High Background Signal in

Assays

- Incomplete removal of

unconjugated dye.

- Ensure thorough purification

of the conjugate.

- Non-specific binding of the

labeled protein.

- Optimize blocking and

washing steps in your assay.

Consider adding a non-ionic

surfactant to buffers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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